Cas no 2228324-31-8 (2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol)

• Product Name: 2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol
• CAS No: 2228324-31-8
• MF: C₁₀H₁₀ClF₂NO
• MW: 233.642308712006
• CID: 6073879
• PubChem ID: 165780536
• Update Time: 2025-07-10

2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol
• 2-[1-(aminomethyl)-2,2-difluorocyclopropyl]-3-chlorophenol
• 2228324-31-8
• EN300-1949705

• Inchi： 1S/C10H10ClF2NO/c11-6-2-1-3-7(15)8(6)9(5-14)4-10(9,12)13/h1-3,15H,4-5,14H2
• InChI Key： IOMNRKXLUSIXEI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CN)CC1(F)F)O

Computed Properties

• Exact Mass: 233.0418980g/mol
• Monoisotopic Mass: 233.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol

Professional Introduction to Compound with CAS No. 2228324-31-8 and Product Name: 2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol

The compound with the CAS number 2228324-31-8 and the product name 2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates several key functional groups, including an aminomethyl side chain, difluorocyclopropyl moiety, and a chlorophenol core, which collectively contribute to its distinctive chemical properties and biological activities.

Recent research has highlighted the importance of fluorinated compounds in drug development. The presence of fluorine atoms in the difluorocyclopropyl group enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for designing novel therapeutic agents. This particular compound has been studied for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. The chlorophenol moiety further contributes to its reactivity, enabling diverse chemical modifications that can fine-tune its pharmacological profile.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and molecular modeling techniques, researchers have been able to predict its interactions with biological targets. Preliminary studies suggest that 2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The aminomethyl group provides a versatile handle for further derivatization, allowing chemists to explore a wide range of analogs with enhanced efficacy and selectivity.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves the strategic introduction of fluorine atoms and other substituents while maintaining high regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also pave the way for scalable production methods suitable for industrial applications.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming drug resistance and improving therapeutic outcomes. The unique combination of functional groups in 2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol makes it a promising candidate for further investigation. Researchers are particularly interested in exploring its potential as a lead compound for drugs targeting neurological disorders, where precise modulation of biological pathways is essential. The compound’s ability to interact with multiple targets simultaneously could offer a multifaceted approach to treating complex diseases.

Moreover, the environmental and safety considerations associated with this compound are critical in its development and application. Modern pharmaceutical research emphasizes green chemistry principles, ensuring that synthetic routes are sustainable and minimize waste generation. The use of fluorinated compounds requires careful handling due to their reactivity, but advancements in process optimization have made it possible to produce these molecules efficiently while adhering to stringent safety standards. This underscores the importance of integrating chemical innovation with responsible manufacturing practices.

The future prospects of 2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol are vast and exciting. Ongoing studies aim to elucidate its mechanism of action through both in vitro and in vivo experiments. By understanding how this compound interacts with biological systems at a molecular level, scientists can refine its design to maximize therapeutic benefits while minimizing side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate this promising lead into a viable drug candidate.

In conclusion, the compound with CAS number 2228324-31-8 and product name 2-1-(aminomethyl)-2,2-difluorocyclopropyl-3-chlorophenol exemplifies the cutting edge of pharmaceutical innovation. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable asset in the quest for new treatments. As research continues to uncover its full potential, this compound is poised to make significant contributions to human health and well-being.